N-{4-[(2,2,2-trifluoroethoxy)methyl]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C14H12F3NO2S
• Molecular Weight: 315.31 g/mol
• IUPAC Name: N-[4-(2,2,2-trifluoroethoxymethyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H12F3NO2S/c15-14(16,17)9-20-8-10-3-5-11(6-4-10)18-13(19)12-2-1-7-21-12/h1-7H,8-9H2,(H,18,19)
• InChI Key: QDYLSCFNZMRCSS-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)NC2=CC=C(C=C2)COCC(F)(F)F

Description

N-{4-[(2,2,2-trifluoroethoxy)methyl]phenyl}-2-thiophenecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as TAK-659 and is known for its potential as a therapeutic agent for various diseases and disorders.

Scientific Research Applications

TAK-659 has been studied extensively for its potential as a therapeutic agent for various diseases and disorders. It has been shown to be effective in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders. TAK-659 works by inhibiting the activity of Bruton's tyrosine kinase (BTK), which is a key enzyme involved in the signaling pathway of B-cells. By inhibiting BTK, TAK-659 can prevent the proliferation and survival of B-cells, which are often involved in the development of diseases such as leukemia and lymphoma.

Mechanism of Action

TAK-659 works by binding to the active site of BTK and preventing its activation. BTK is a key enzyme involved in the signaling pathway of B-cells, which are an important component of the immune system. When B-cells are activated, they can proliferate and differentiate into antibody-secreting cells. However, in some diseases, such as B-cell malignancies, this process can become dysregulated, leading to the uncontrolled proliferation of B-cells. By inhibiting BTK, TAK-659 can prevent the proliferation and survival of B-cells, which can help to treat these diseases.
Biochemical and Physiological Effects:
TAK-659 has been shown to have a number of biochemical and physiological effects. In preclinical studies, TAK-659 has been shown to be effective in inhibiting the activation of BTK and preventing the proliferation of B-cells. TAK-659 has also been shown to be effective in reducing the levels of cytokines and chemokines, which are involved in the development of inflammatory disorders. In addition, TAK-659 has been shown to have a good safety profile, with no significant toxicities observed in preclinical studies.

Advantages and Limitations for Lab Experiments

TAK-659 has a number of advantages for lab experiments. It has been shown to be effective in inhibiting the activity of BTK and preventing the proliferation of B-cells, which makes it a useful tool for studying the signaling pathways involved in B-cell activation. In addition, TAK-659 has a good safety profile, which makes it a suitable candidate for preclinical studies. However, there are also some limitations to using TAK-659 in lab experiments. For example, TAK-659 is a relatively new compound, and there is still much to be learned about its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on TAK-659. One area of interest is the development of new therapeutic applications for TAK-659. For example, TAK-659 may be useful in the treatment of other diseases and disorders, such as autoimmune diseases and inflammatory disorders. Another area of interest is the development of new synthetic methods for TAK-659, which could improve its yield and purity. Finally, future research could focus on understanding the long-term effects of TAK-659 on the immune system and other physiological processes.

Synthesis Methods

The synthesis of TAK-659 involves the reaction of 2-thiophenecarboxylic acid with 4-(chloromethyl)phenyl 2,2,2-trifluoroethyl ether. The resulting intermediate is then reacted with ammonia to yield TAK-659. The synthesis of TAK-659 is a multistep process that requires careful attention to detail to ensure high yield and purity.